Cas no 71574-75-9 (Benzoic acid, 6-benzoyl-2-chloro-3-methyl-)

Benzoic acid, 6-benzoyl-2-chloro-3-methyl- structure
71574-75-9 structure
Product Name:Benzoic acid, 6-benzoyl-2-chloro-3-methyl-
CAS No:71574-75-9
MF:C15H11ClO3
MW:274.699043512344
CID:545363
PubChem ID:69455257
Update Time:2025-04-19

Benzoic acid, 6-benzoyl-2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 6-benzoyl-2-chloro-3-methyl-
    • 6-benzoyl-2-chloro-3-methylbenzoic acid
    • SCHEMBL5474049
    • 71574-75-9
    • DTXSID00740590
    • Inchi: 1S/C15H11ClO3/c1-9-7-8-11(12(13(9)16)15(18)19)14(17)10-5-3-2-4-6-10/h2-8H,1H3,(H,18,19)
    • InChI Key: FAAJSBNXPGDNQG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(C(C2C=CC=CC=2)=O)=C1C(=O)O

Computed Properties

  • Exact Mass: 274.03973
  • Monoisotopic Mass: 274.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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